Cas no 2227685-53-0 (rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• CAS No: 2227685-53-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6009622
• PubChem ID: 165816796
• Update Time: 2025-06-08

rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• EN300-1505917
• 2227685-53-0
• rac-(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C24H26N2O5/c27-22(26-16-10-9-15(13-16)23(28)29)11-12-25-24(30)31-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,25,30)(H,26,27)(H,28,29)/t15-,16+/m1/s1
• InChI Key： BAQOQJJGVXVMGP-CVEARBPZSA-N
• SMILES： OC([C@@H]1CC[C@@H](C1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid

Racemic (1R,3S)-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}propanamidocyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanamidocyclopentane-1-carboxylic acid (CAS No. 2227685-53-0) is a complex organic molecule with significant potential in the fields of organic synthesis, drug discovery, and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in modern chemical research.

The cyclopentane core of this molecule provides a rigid framework that can influence the compound's physical properties and reactivity. The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its utility in controlled deprotection reactions. The amino and carboxylic acid functionalities further enhance the molecule's versatility, enabling it to participate in a wide range of chemical transformations.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The racemic mixture of this compound contains equal amounts of its enantiomers, which can be separated into individual enantiomers using advanced chromatographic techniques. This separation is crucial for applications in asymmetric catalysis and chiral resolution, where enantiopure compounds are often required.

The Fmoc group has been extensively studied for its role in protecting amino groups during peptide synthesis. In this compound, the Fmoc group is attached to an amino group via a propanamide linker, creating a structure that is both stable and reactive under specific conditions. This feature makes the compound a promising candidate for use in controlled drug delivery systems, where timed release of active compounds is essential.

Modern computational chemistry tools have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one. By analyzing the molecular orbitals and interaction potentials, scientists can design experiments to optimize the synthesis and application of such compounds. For example, density functional theory (DFT) calculations have provided insights into the stability of the Fmoc group under various reaction conditions.

In terms of applications, this compound could serve as a building block for constructing larger biomolecules or as an intermediate in the synthesis of bioactive agents. Its cyclopentane ring could also be functionalized to create libraries of compounds with diverse substituents, facilitating high-throughput screening for potential drug candidates.

The integration of stereochemistry with advanced functional groups has opened new avenues for research in medicinal chemistry. By leveraging the unique properties of this compound, researchers can develop novel therapeutic agents with improved efficacy and reduced side effects. Furthermore, its compatibility with existing synthetic methodologies ensures that it can be easily incorporated into large-scale production processes.

In conclusion, rac-(1R,3S)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanamidocyclopentane-1-carboxylic acid represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its combination of stereochemical complexity and functional diversity positions it as a valuable asset in contemporary chemical research.